Benzoic acid, 4-methoxy-, 2-acetyl-4-bromophenyl ester

• CAS No.: 88952-06-1
• Molecular Formula: C16H13BrO4
• Molecular Weight: 349.17 g/mol
• IUPAC Name: (2-acetyl-4-bromophenyl) 4-methoxybenzoate
• InChI: InChI=1S/C16H13BrO4/c1-10(18)14-9-12(17)5-8-15(14)21-16(19)11-3-6-13(20-2)7-4-11/h3-9H,1-2H3
• InChI Key: GWFRPCKHLQSHDL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)Br)OC(=O)C2=CC=C(C=C2)OC

Description

Benzoic acid, 4-methoxy-, 2-acetyl-4-bromophenyl ester is a useful research compound. Its molecular formula is C16H13BrO4 and its molecular weight is 349.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5′-bromo-2′-hydroxyacetophenone (compound 12) (1.80 g, 10.6 mmol) was added to a pyridine solution (40 ml) that contained 4-methoxybenzoyl chloride (2.01 g, 9.35 mmol) in an ice bath. The obtained mixture was reacted at room temperature for 30 minutes, and the reaction solution was then poured into 1 N hydrochloric acid under cooling on ice. The obtained mixture was intensively stirred. The obtained precipitate was collected by filtration, and the filtrate was then washed with purified water, so as to obtain a product of interest, 4-methoxybenzoic acid 2-acetyl-4-bromophenyl ester (compound 13). Yield: 3.15 g (yield constant: 96.5%) 1H NMR (300 MHz, CDCl3) δ 7.72 (d, J=7.5 Hz, 1H), 8.06 (d, J=7.2 Hz, 1H), 8.86 (s, 1H), 10.13 (s, 1H).

Synthesis routes and methods II

Procedure details